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Compound of Interest

Compound Name: Fischerin

Cat. No.: B594062

Extensive research has not yielded any evidence of a compound named "Fischerin" being
used as a standard reference material in scientific research. The initial investigation into
"Fischerin" as a reference standard found no dedicated materials available from major
suppliers or mentioned in established experimental protocols.

However, the search did identify a toxic metabolite named fischerin. This compound was
isolated from the ascomycete Neosartorya fischeri var. fischeri. Studies have shown that
fischerin is toxic to mice, causing lethal peritonitis.[1] Its chemical structure has been
characterized as containing a 1,4-dihydroxy-3,5-disubstituted-2(1H)-pyridone moiety.[1] It is
crucial for researchers to note that this substance is a toxin and not a standardized material for
experimental calibration or control.

It is important to distinguish this toxic metabolite from other scientific terms that bear the name
"Fischer,"” which are unrelated to a specific chemical reference standard. These include:

Fisher Scientific: A major supplier of scientific equipment and certified reference materials.[2]

[3][41[5][6]

Fischer Indole Synthesis: A chemical reaction used to synthesize indoles.[7]

Fischer-Speier Esterification: A method for forming esters from carboxylic acids and alcohols.

[8]

The Fischer Laboratory: A research group focused on Notch signaling.[9]
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e Fischer's Protocol: A mutual exclusion algorithm in computer science.[10]

o Fisher's Exact Test: A statistical significance test.

Due to the absence of "Fischerin" as a standard reference material, no application notes,
experimental protocols, or quantitative data tables can be provided. Researchers seeking
reference materials should consult catalogs from reputable suppliers for certified standards
relevant to their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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